ethyl N-{[(4-methoxy-2-methylphenyl)amino]carbonyl}glycinate

• IUPAC Name: ethyl 2-[(4-methoxy-2-methylphenyl)carbamoylamino]acetate
• InChI: InChI=1S/C13H18N2O4/c1-4-19-12(16)8-14-13(17)15-11-6-5-10(18-3)7-9(11)2/h5-7H,4,8H2,1-3H3,(H2,14,15,17)
• InChI Key: MMICNWNTEKRZAQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)NC1=C(C=C(C=C1)OC)C
• Molecular Formula: C13H18N2O4
• Molecular Weight: 266.29 g/mol

Description

Ethyl N-{[(4-methoxy-2-methylphenyl)amino]carbonyl}glycinate, also known as EMLA, is a local anesthetic cream that is used to numb the skin before certain medical procedures. It is a white, odorless, and water-soluble compound that is widely used in the medical field.

Mechanism of Action

Ethyl N-{[(4-methoxy-2-methylphenyl)amino]carbonyl}glycinate works by blocking the transmission of nerve impulses from the site of application to the brain. It does this by inhibiting the function of sodium channels in the nerve fibers that transmit pain signals. This results in a decrease in the sensitivity of the nerves, which leads to reduced pain perception.
Biochemical and Physiological Effects:
ethyl N-{[(4-methoxy-2-methylphenyl)amino]carbonyl}glycinate has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the release of inflammatory mediators, such as prostaglandins, at the site of application. It also has a vasoconstrictive effect, which reduces blood flow to the site of application and helps to reduce swelling and inflammation.

Advantages and Limitations for Lab Experiments

Ethyl N-{[(4-methoxy-2-methylphenyl)amino]carbonyl}glycinate has a number of advantages for use in laboratory experiments. It is easy to apply, non-invasive, and has a rapid onset of action. It also has a good safety profile and is well-tolerated by most patients. However, ethyl N-{[(4-methoxy-2-methylphenyl)amino]carbonyl}glycinate has a limited duration of action and may not be suitable for longer procedures or those that require deeper anesthesia.

Future Directions

There are several future directions for research on ethyl N-{[(4-methoxy-2-methylphenyl)amino]carbonyl}glycinate. One area of interest is the development of new formulations that can increase the duration of action and provide deeper anesthesia. Another area of interest is the use of ethyl N-{[(4-methoxy-2-methylphenyl)amino]carbonyl}glycinate in combination with other drugs to enhance its effectiveness. Finally, there is a need for more research on the long-term safety and efficacy of ethyl N-{[(4-methoxy-2-methylphenyl)amino]carbonyl}glycinate.

Scientific Research Applications

Ethyl N-{[(4-methoxy-2-methylphenyl)amino]carbonyl}glycinate is commonly used in dermatology, plastic surgery, and other medical procedures that require local anesthesia. It is also used for pain relief during minor surgical procedures such as needle insertion, skin biopsy, and laser treatments. ethyl N-{[(4-methoxy-2-methylphenyl)amino]carbonyl}glycinate has been extensively studied for its effectiveness in reducing pain during medical procedures.